![molecular formula C28H26N4O4S B2795609 N-[2-(3,4-dimethoxyphenyl)ethyl]-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide CAS No. 1053117-35-3](/img/structure/B2795609.png)
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide
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Description
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C28H26N4O4S and its molecular weight is 514.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
Compounds analogous to the one have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, analogs synthesized through Knoevenagel condensation exhibited significant biological activity against standard strains, indicating the potential of such compounds in developing new antimicrobial agents (Anisetti & Reddy, 2012).
Antitumor and Antifolate Activities
Some derivatives, particularly those involving the pyrrolo[2,3-d]pyrimidine scaffold, have shown potential as inhibitors of thymidylate synthase (TS), suggesting applications in cancer therapy. These compounds, with modifications at the 5-thio substituent, demonstrated significant antitumor and antibacterial properties, highlighting the versatility of the core structure in medicinal applications (Gangjee et al., 1996).
Antimicrobial and Docking Study
Hybrids combining sulfonamide with carbamate or acyl-thiourea scaffolds have been synthesized and assessed for their antimicrobial activities. These studies not only underscored the antimicrobial potential of such hybrids but also employed molecular docking to understand their interactions with bacterial proteins, offering insights into designing more effective antimicrobial agents (Hussein, 2018).
Antioxidant Activity
The synthesis of N-substituted derivatives incorporating oxadiazole and sulfanyl acetamide moieties has demonstrated not only potential antibacterial activity but also antioxidant properties. These findings suggest that the structural framework of such compounds can be fine-tuned to develop agents with dual biological activities, which is crucial for addressing oxidative stress-related diseases (Siddiqui et al., 2014).
properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(3-oxo-2-phenyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C28H26N4O4S/c1-35-22-13-12-18(16-23(22)36-2)14-15-29-24(33)17-37-28-30-21-11-7-6-10-20(21)26-31-25(27(34)32(26)28)19-8-4-3-5-9-19/h3-13,16,25H,14-15,17H2,1-2H3,(H,29,33) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RICGFRIMHUODMC-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)C5=CC=CC=C5)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26N4O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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